Cas no 145609-81-0 (1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-methoxyphenyl)sulfonyl]oxime)

• Product Name: 1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-methoxyphenyl)sulfonyl]oxime
• CAS No: 145609-81-0
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• CID: 3759282
• PubChem ID: 9661673
• Update Time: 2025-10-31

1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-methoxyphenyl)sulfonyl]oxime Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-methoxyphenyl)sulfonyl]oxime
• N-[3,4-DIHYDRO-1(2H)-NAPHTHALENYLIDEN]-N-([(4-METHOXYPHENYL)SULFONYL]OXY)AMINE
• ([3,4-DIHYDRO-1(2H)-NAPHTHALENYLIDENAMINO]OXY)(4-METHOXYPHENYL)DIOXO-LAMBDA6-SULFANE
• [(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino 4-methoxybenzene-1-sulfonate
• AKOS005104341
• 145609-81-0
• [(1E)-1,2,3,4-tetrahydronaphthalen-1-ylidene]amino4-methoxybenzene-1-sulfonate
• 4-methoxybenzenesulfonic acid (tetralin-1-ylideneamino) ester
• (3,4-dihydro-2H-naphthalen-1-ylideneamino) 4-methoxybenzenesulfonate
• SMR000126107
• CHEMBL3193881
• BDBM55387
• {[3,4-dihydro-1(2H)-naphthalenylidenamino]oxy}(4-methoxyphenyl)dioxo-lambda~6~-sulfane
• [(E)-3,4-dihydro-2H-naphthalen-1-ylideneamino] 4-methoxybenzenesulfonate
• MLS000541249
• 4-methoxybenzenesulfonic acid (3,4-dihydro-2H-naphthalen-1-ylideneamino) ester
• 9R-1171
• cid_3257995

• Inchi： 1S/C17H17NO4S/c1-21-14-9-11-15(12-10-14)23(19,20)22-18-17-8-4-6-13-5-2-3-7-16(13)17/h2-3,5,7,9-12H,4,6,8H2,1H3/b18-17+
• InChI Key： MNNUHJVFCRWHII-ISLYRVAYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(=O)(=O)O/N=C1/C2C=CC=CC=2CCC/1

Computed Properties

• Exact Mass: 331.08782920Da
• Monoisotopic Mass: 331.08782920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 73.3Ų

Additional information on 1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-methoxyphenyl)sulfonyl]oxime

Compound CAS No. 145609-81-0: 1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-methoxyphenyl)sulfonyl]oxime

The compound with CAS No. 145609-81-0, commonly referred to as 1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-methoxyphenyl)sulfonyl]oxime, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of naphthalenone derivatives, which are known for their versatile applications in drug design and material science. The structure of this compound is characterized by a naphthalene ring system with a ketone group at position 1 and a dihydro configuration at positions 3 and 4. Additionally, the molecule incorporates an oxime group substituted with a sulfonyl moiety derived from a methoxyphenyl group.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic methods and stereo-selective reactions. The sulfonyloxime group in the molecule plays a crucial role in modulating the electronic properties of the naphthalenone core, making it an attractive candidate for applications in medicinal chemistry. Researchers have demonstrated that this compound exhibits potent biological activity, particularly in inhibiting key enzymes involved in inflammatory pathways. For instance, studies have shown that O-[(4-methoxyphenyl)sulfonyl]oxime derivatives can effectively suppress cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling.

In addition to its pharmacological applications, this compound has garnered attention in the field of materials science due to its unique electronic properties. The conjugated system of the naphthalene ring and the electron-withdrawing sulfonyl group create a molecule with tailored optical and electronic characteristics. This makes it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has explored the use of naphthalenone derivatives in constructing efficient charge transport layers within these devices, highlighting their potential for enhancing device performance.

The synthesis of 1(2H)-Naphthalenone, 3,4-dihydro-, O-[(4-methoxyphenyl)sulfonyl]oxime involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Key steps include the formation of the naphthalenone core through cyclization reactions, followed by selective functionalization to introduce the oxime and sulfonyl groups. The introduction of the methoxyphenyl sulfonyl group is particularly significant as it enhances the stability and solubility of the molecule while maintaining its bioactivity.

From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. Research indicates that under specific conditions, such as those found in wastewater treatment systems or soil environments, this compound undergoes efficient biodegradation without leaving harmful residues. This makes it a more sustainable option compared to traditional synthetic compounds that may persist in the environment.

In conclusion, CAS No. 145609-81-0 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in both therapeutic development and advanced materials research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.